Cas no 38447-89-1 ( )

  structure
  structure
Product Name: 
CAS No:38447-89-1
MF:C9H8N2
MW:144.173221588135
CID:923497
PubChem ID:245626
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • AG-K-97496; 5,6-dicyanobicyclo< 2.2.1> hept-2-ene; KST-1A7846; trans-2,3-dicyanonorborn-5-ene; trans-bicyclo< 2.2.1> hept-2-ene-5,6-dinitrile; AC1L64WH; AR-1A3467; CTK5B9168; AC1Q4Q43; NSC46415; trans-2,3-dicyanobicyclo(2.2.1.)-hept-5-ene; 2,3-dicyanonorbornene; (+-)-norbornene-(5)-dicarbonitrile-(2endo.3exo);
    • 38447-89-1
    • NSC-134898
    • NSC134898
    • NSC57744
    • NSC-57744
    • bicyclo[2.2.1]hept-5-ene-2,3-dicarbonitrile
    • DTXSID30959335
    • SCHEMBL5349953
    • 51252-31-4
    •  
    • Inchi: 1S/C9H8N2/c10-4-8-6-1-2-7(3-6)9(8)5-11/h1-2,6-9H,3H2
    • InChI Key: DJNPQHBMESQZIP-UHFFFAOYSA-N
    • SMILES: N#CC1C(C#N)C2C=CC1C2

Computed Properties

  • Exact Mass: 144.068748264g/mol
  • Monoisotopic Mass: 144.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 47.6Ų
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